N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-4-(methylthio)benzamide

• IUPAC Name: N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-methylsulfanylbenzamide
• InChI: InChI=1S/C16H13ClN2OS2/c1-9-3-8-12(17)14-13(9)18-16(22-14)19-15(20)10-4-6-11(21-2)7-5-10/h3-8H,1-2H3,(H,18,19,20)
• InChI Key: TVYDNGPEVKDIOF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)Cl)SC(=N2)NC(=O)C3=CC=C(C=C3)SC
• Molecular Formula: C16H13ClN2OS2
• Molecular Weight: 348.9 g/mol
• CAS No.: 896358-44-4

Description

N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-4-(methylthio)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a specific method and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

Photoinduced Reactions

Research has explored the photoinduced reactions of thiazole compounds, highlighting their potential in photodynamic actions within biological systems. For instance, the photooxidation of triphenylthiazole in the presence of sensitizers like rose bengal and methylene blue leads to the formation of benzil, benzamide, and N,N-dibenzoylthiobenzamide. These findings suggest a mechanism involving either an endo-peroxide or a zwitterionic peroxide, offering insights into the photochemical properties of thiazole derivatives (T. Matsuura & I. Saito, 1969).

Synthesis and Anticancer Activity

Another significant application is in the synthesis of novel compounds with potential anticancer activity. A study on Schiff's bases containing a thiadiazole scaffold and benzamide groups reported the microwave-assisted synthesis of these compounds, which exhibited promising in vitro anticancer activity against various human cancer cell lines. Molecular docking studies predicted the mechanism of action, while computational studies forecasted good oral drug-like behavior (Shailee V. Tiwari et al., 2017).

Antimicrobial Activity

The antimicrobial properties of benzimidazole derivatives have been investigated, revealing the synthesis of compounds with significant in vitro activity against various pathogens. This research suggests the potential of these derivatives in developing new antimicrobial agents (Khaled R. A. Abdellatif et al., 2013).

Supramolecular Gelators

N-(thiazol-2-yl)benzamide derivatives have been studied for their gelation behavior, focusing on the role of methyl functionality and multiple non-covalent interactions in gelation/non-gelation behavior. This research contributes to the understanding of molecular assemblies and the development of new materials (P. Yadav & Amar Ballabh, 2020).